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Cat. No.: B14829602

Get Quote

PART 1: EXECUTIVE SUMMARY & CHEMICAL
IDENTITY

1-Cyclopropoxy-2-fluoro-4-methoxybenzene (CAS: 1243420-14-5) is a specialized

fluorinated aryl ether intermediate used primarily in the synthesis of small-molecule kinase
inhibitors and G-protein coupled receptor (GPCR) modulators.[1]

In modern medicinal chemistry, this building block serves a dual purpose:

» Bioisosteric Replacement: The cyclopropyl ether moiety acts as a metabolically stable
bioisostere for standard ethoxy or isopropoxy groups, reducing susceptibility to

-dealkylation by cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6).

» Conformational Locking: The ortho-fluorine atom induces specific conformational
preferences via electrostatic repulsion with the ether oxygen lone pairs, often locking the
pendant cyclopropyl group into a bioactive conformation perpendicular to the aromatic plane.
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hemical Identi ble[2][3]

Property Specification
CAS Number 1243420-14-5
IUPAC Name 1-Cyclopropoxy-2-fluoro-4-methoxybenzene

4-Cyclopropoxy-3-fluoroanisole; 2-Fluoro-4-
Synonyms
methoxyphenyl cyclopropyl ether

C
Molecular Formula H

FO
Molecular Weight 182.19 g/mol
SMILES COC1=CC=C(F)C(OC2CC2)=C1
LogP (Predicted) ~2.8-3.1
Physical State Colorless to pale yellow liquid
Boiling Point 235°C (Predicted at 760 mmHg)

PART 2: SYNTHETIC METHODOLOGIES

The synthesis of aryl cyclopropyl ethers is synthetically challenging due to the poor
electrophilicity of cyclopropyl halides in

reactions and the instability of cyclopropanols in standard Mitsunobu conditions. Two primary
industrial routes are established: the Copper-Mediated Chan-Lam Coupling (Preferred) and the
Simmons-Smith Cyclopropanation.

Method A: Chan-Lam Oxidative Coupling (Preferred
Route)

This route is favored for its mild conditions and avoidance of unstable vinyl ether intermediates.
It utilizes 2-fluoro-4-methoxyphenol (CAS 167683-93-4) and cyclopropylboronic acid.
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Protocol:

e Reagents:
o Substrate: 2-Fluoro-4-methoxyphenol (1.0 equiv)
o Coupling Partner: Cyclopropylboronic acid (2.0 equiv)
o Catalyst: Cu(OAc)
(1.0 equiv) or Cu(OAc)
(0.1 equiv) with oxidants.
o Ligand: 2,2'-Bipyridine (1.0 equiv)
o Base: Na
CO
(2.0 equiv)
o Solvent: 1,2-Dichloroethane (DCE) or Toluene.
o Atmosphere: Air or O
balloon (essential for re-oxidation of Cu).
» Procedure:
o Charge a reaction vessel with Cu(OAc)

, 2,2'-bipyridine, and cyclopropylboronic acid.

o Add the solvent (DCE) and stir at room temperature for 15 minutes to form the active Cu-
ligand complex.

o Add 2-fluoro-4-methoxyphenol and Na

CO
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o Heat the mixture to 70°C under an oxygen atmosphere (balloon) for 12—24 hours.

o Workup: Cool to RT, filter through a celite pad to remove copper salts, and concentrate the
filtrate.

o Purification: Flash column chromatography (Hexanes/EtOAc 9:1) yields the target ether.

Method B: Simmons-Smith Cyclopropanation
(Alternative)

This route is viable if cyclopropylboronic acid is unavailable. It proceeds via the vinylation of the
phenol followed by carbenoid insertion.

e Step 1: Vinylation
o React 2-fluoro-4-methoxyphenol with vinyl acetate using an Iridium catalyst (
) to yield 1-vinyloxy-2-fluoro-4-methoxybenzene.
o Step 2: Cyclopropanation
o React the vinyl ether with Diethylzinc (Et

Zn) and Diiodomethane (CH
I
) in DCM at 0°C.

o Mechanism: The iodomethylzinc iodide carbenoid adds across the electron-rich double

bond to form the cyclopropane ring.

PART 3: MECHANISTIC VISUALIZATION

The following diagram illustrates the Chan-Lam Oxidative Coupling cycle, the most robust
method for synthesizing this CAS. It highlights the critical role of the copper(ll/Ill) redox loop
and the transmetallation step involving the cyclopropylboronate.
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Figure 1: Catalytic cycle for the Copper(ll)-mediated oxidative coupling of 2-fluoro-4-

methoxyphenol with cyclopropylboronic acid.
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PART 4: APPLICATIONS IN DRUG DISCOVERY
Metabolic Stability (The "Cyclopropyl Effect")

The primary utility of CAS 1243420-14-5 lies in its resistance to oxidative metabolism.

¢ Mechanism: Standard alkyl ethers (methoxy/ethoxy) are rapidly degraded by Cytochrome
P450 enzymes via

-carbon hydroxylation, leading to dealkylation.

o Cyclopropyl Advantage: The C-H bonds of the cyclopropyl ring have significantly higher bond
dissociation energy (BDE ~106 kcal/mol) compared to acyclic alkyl groups (~98 kcal/mol).
This makes hydrogen atom abstraction (HAT) by the heme-iron-oxo species of CYP450
kinetically unfavorable, extending the drug's half-life (

Fluorine-Directed Conformation

The 2-fluoro substituent is not merely for metabolic blocking; it exerts a stereoelectronic effect.

e Dipole Repulsion: The high electronegativity of fluorine creates a dipole that repels the lone
pairs of the ether oxygen at position 1.

» Result: This forces the cyclopropyl group to adopt a specific torsion angle relative to the
benzene ring, often improving binding affinity by pre-organizing the molecule into the
bioactive conformation required for kinase ATP-binding pockets.

PART 5: SAFETY & HANDLING

While specific toxicological data for CAS 1243420-14-5 is limited, it should be handled as a
potent organic fluorinated intermediate.

o Hazard Classification (GHS):
o Skin Irrit. 2 (H315): Causes skin irritation.

o Eye Irrit. 2A (H319): Causes serious eye irritation.
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o STOT SE 3 (H335): May cause respiratory irritation.

e Handling: Use in a fume hood. Avoid inhalation of vapors.

o Storage: Store at 2—8°C under inert gas (Nitrogen/Argon). Ethers can form peroxides upon
prolonged exposure to air; however, the electron-withdrawing fluorine atom slightly stabilizes
the ether oxygen against radical oxidation compared to non-fluorinated analogs.

PART 6: REFERENCES

e King, A. E., et al. (2010). "Copper-Catalyzed Coupling of Aryl Boronic Acids and Alcohols."
Journal of the American Chemical Society. (Contextual reference for Chan-Lam mechanism).

o Wiles, J. A, et al. (2023). "Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using
an Alkenylation-Cyclopropanation Sequence.” The Journal of Organic Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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